Cas no 1210903-01-7 (7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate)

• Product Name: 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate
• CAS No: 1210903-01-7
• MF: C₁₀H₇FN₂O₃S
• MW: 254.237584352493
• MDL: MFCD08445326
• CID: 4685804
• PubChem ID: 44717192
• Update Time: 2025-10-23

7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate
• 7-Fluorobenzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate
• PC0963
• SBB101393
• 7-Fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid hydrate
• 7-fluoro-4-hydroimidazo[2,1-b]benzothiazole-2-carboxylic acid, oxamethane
• 10-fluoro-7-
• MFCD08445326
• 849924-90-9
• 7-Fluorobenzo[d]imidazo[2,1-b]thiazole-2-carboxylicacidhydrate
• PS-7429
• 10-fluoro-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene-4-carboxylic acid hydrate
• AKOS026670548
• 2-Carboxy-7-fluoroimidazo[2,1-b][1,3]benzothiazole hydrate, 7-Fluorobenzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate
• 1210903-01-7
• G67535
• 6-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylic acid;hydrate

• MDL： MFCD08445326
• Inchi： 1S/C10H5FN2O2S.H2O/c11-5-1-2-7-8(3-5)16-10-12-6(9(14)15)4-13(7)10;/h1-4H,(H,14,15);1H2
• InChI Key： GELMDQDZZRDPOL-UHFFFAOYSA-N
• SMILES： S1C2=NC(C(=O)O)=CN2C2C=CC(=CC1=2)F.O

Computed Properties

• Exact Mass: 254.01614143g/mol
• Monoisotopic Mass: 254.01614143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8

7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate

Introduction to 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate (CAS No. 1210903-01-7)

7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate, identified by the Chemical Abstracts Service Number (CAS No.) 1210903-01-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole-thiazole class, a scaffold known for its broad spectrum of biological activities. The presence of a fluoro substituent at the 7-position and the unique arrangement of the imidazo[2,1-b]thiazole ring system contribute to its distinct chemical and pharmacological properties.

The structure of 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate consists of a benzene ring fused with an imidazo[2,1-b]thiazole moiety, with a fluoro group attached to the benzene ring at the 7-position and a carboxylic acid group at the 2-position. The hydrate form indicates that the compound is associated with water molecules, which can influence its solubility and stability. This compound has been studied for its potential applications in drug discovery, particularly as a lead compound for developing novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential as pharmacophores. The benzimidazole-thiazole scaffold has shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The introduction of fluorine atoms into these heterocyclic systems often enhances metabolic stability and binding affinity to biological targets. 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate is no exception, and its unique structural features make it an attractive candidate for further investigation.

One of the most compelling aspects of 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate is its potential as a scaffold for drug development. The combination of the benzimidazole and thiazole rings provides multiple sites for functionalization, allowing chemists to modify the molecule to improve its pharmacokinetic properties and target specificity. Recent studies have demonstrated that derivatives of this class of compounds exhibit significant activity against various diseases, including cancer and infectious diseases.

The fluoro substituent at the 7-position plays a crucial role in modulating the biological activity of 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate. Fluorine atoms are known to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. This property has been exploited in the development of numerous drugs that incorporate fluorine atoms into their structures. For instance, fluoro-substituted benzimidazoles have been shown to have improved pharmacological profiles compared to their non-fluorinated counterparts.

Recent research has focused on exploring the anticancer potential of 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate and its derivatives. Studies have indicated that this compound can inhibit the growth of various cancer cell lines by targeting key molecular pathways involved in tumor progression. The carboxylic acid group at the 2-position provides a site for further derivatization, allowing researchers to fine-tune the molecule's properties for specific therapeutic applications.

The synthesis of 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro group typically involves halogen exchange or direct fluorination techniques, which must be performed under controlled conditions to avoid side reactions. The subsequent coupling reactions between the benzimidazole and thiazole moieties require careful selection of reagents and catalysts to achieve high selectivity and efficiency.

The pharmacological evaluation of 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate has revealed several interesting findings. In vitro studies have shown that this compound can inhibit the activity of enzymes involved in cancer cell proliferation and survival. Additionally, preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. These findings suggest that 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate may have significant therapeutic potential as an anticancer agent.

The solubility and stability of 7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate are important considerations for its pharmaceutical applications. The hydrate form suggests that the compound is relatively stable in aqueous environments, which could facilitate its use in formulations such as oral tablets or injectable solutions. However, further studies are needed to optimize its solubility and stability under various conditions to ensure its suitability for clinical use.

In conclusion,7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate (CAS No. 1210903-01-7) is a promising heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this compound and its derivatives,7-Fluoro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid hydrate is likely to play an important role in future drug discovery efforts.